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Compound of Interest

Compound Name: Methyl 2-(hexyloxy)benzoate

CAS No.: 56306-81-1

Cat. No.: B1351866

Get Quote

Executive Summary & Chemical Profile
Methyl 2-(hexyloxy)benzoate is a lipophilic benzoate ester characterized by an ether linkage

at the ortho position. Unlike its common analog Methyl Benzoate (CAS 93-58-3), the addition of

a hexyloxy chain significantly increases its boiling point and lipophilicity, altering its

environmental fate and flammability profile.

Effective disposal requires distinguishing this specific isomer from "Methyl 2-

(hexanoyloxy)benzoate" (an ester linkage) and "Methyl 4-(hexyloxy)benzoate" (the para

isomer). While not federally listed as a P- or U-list waste under RCRA (Resource Conservation

and Recovery Act), it must be managed as Non-Halogenated Organic Waste due to its

potential aquatic toxicity and combustibility.

Physicochemical & Hazard Profile (Estimated)
Data extrapolated from structural analogs (Methyl o-anisate, Methyl 4-hexyloxybenzoate).
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Property Value / Characteristic Operational Implication

Chemical Class Aromatic Ester / Ether
Compatible with standard

organic waste streams.

Flash Point >100°C (Estimated)

Class IIIB Combustible Liquid.

Not D001 Ignitable unless

mixed with solvents.

Water Solubility Negligible (<10 mg/L)

High potential for

bioaccumulation; Do not

release to drains.

Reactivity Stable
Avoid strong oxidizers and

strong bases (hydrolysis risk).

Toxicity
Skin/Eye Irritant; Aquatic

Chronic 3

Requires standard PPE; strictly

prohibited from sanitary sewer

disposal.

Waste Characterization & Classification
Before disposal, the waste stream must be characterized to determine the correct regulatory

pathway. Use the decision logic below to classify your specific waste stream.

DOT Diagram 1: Waste Classification Decision Tree
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Figure 1: Decision Logic for Waste Stream Classification

Start: Waste Characterization

Is the waste pure (>95%)
Methyl 2-(hexyloxy)benzoate?

Is it mixed with solvents
(e.g., Acetone, DCM, Methanol)?

No (Mixture)

STREAM A: Non-Regulated Organic
(Label: Non-RCRA Organic Waste)

Yes (Pure Substance)

Check Mixture Flash Point
& Halogen Content

FP > 60°C & Non-Halogenated

STREAM B: Ignitable Waste (D001)
(Label: Hazardous Waste - Flammable)

FP < 60°C (e.g., Acetone mix)

STREAM C: Halogenated Waste
(Label: Hazardous Waste - Toxic/Halogenated)

Contains Halogens (e.g., DCM mix)

Click to download full resolution via product page

Step-by-Step Disposal Protocol
This protocol ensures compliance with EPA 40 CFR 261-262 and standard laboratory safety

practices.

Phase 1: Segregation & Collection
Objective: Prevent cross-contamination and dangerous reactions.
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Container Selection: Use High-Density Polyethylene (HDPE) or amber glass containers.

Avoid LDPE for long-term storage of concentrated aromatic esters.

Segregation:

Do Not Mix With: Strong oxidizers (Nitric acid, Peroxides) or Strong Bases (Sodium

Hydroxide).

Compatible With: Other non-halogenated organic solvents (Toluene, Ethyl Acetate,

Hexane).

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Phase 2: Labeling
Objective: Clear communication of hazards to waste handlers. Every container must carry a

hazardous waste tag with the following specific data:

Chemical Name: Write out "Methyl 2-(hexyloxy)benzoate" fully. Do not use abbreviations or

trade names.

Hazards: Check "Irritant" and "Environmental Hazard" (if applicable on your tag).

Constituents: If a mixture, list all solvents and their approximate percentages (e.g., Methyl 2-
(hexyloxy)benzoate 5%, Acetone 95%).

Phase 3: Storage & Handoff
Secondary Containment: Store the waste container in a secondary tray capable of holding

110% of the container's volume.

Location: Keep in a Satellite Accumulation Area (SAA) at or near the point of generation.

Timeline: Move to the central accumulation area within 3 days of the container becoming full.

Spill Response Procedures
In the event of an accidental release, immediate action is required to prevent environmental

contamination.
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DOT Diagram 2: Spill Response Workflow

Figure 2: Minor Spill Response Workflow

1. Assess Volume & Risk
(>1L or High Hazard?)

Evacuate & Call EHSMajor Spill

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

Minor Spill (<1L)
3. Containment

(Use Absorbent Booms/Pads)
4. Absorption

(Vermiculite or Clay)
5. Disposal

(Bag as Hazardous Waste)
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Specific Cleanup Steps:

Absorbent Selection: Use inert absorbents like vermiculite, sand, or commercial "Universal"

spill pads. Avoid combustible materials like sawdust if the ester is mixed with flammable

solvents.

Decontamination: After removing the bulk material, wipe the surface with a detergent solution

(soap and water) to emulsify the lipophilic residue. Do not use organic solvents for the initial

wipe, as this spreads the contamination.

Waste Bagging: Place all contaminated absorbents and PPE into a heavy-duty plastic bag,

seal it, and label it as "Hazardous Waste - Debris contaminated with Methyl 2-
(hexyloxy)benzoate."

Regulatory & Compliance Context
While Methyl 2-(hexyloxy)benzoate is not explicitly listed on the RCRA P-List or U-List, it falls

under the "Cradle-to-Grave" responsibility of the generator.

EPA Waste Code: If pure, it is generally Non-Regulated federally but may be regulated by

state agencies (e.g., California DTSC). If mixed with ignitable solvents, assign code D001.

Disposal Method: The preferred industry standard for benzoate esters is Fuel

Blending/Incineration. This ensures complete thermal destruction of the aromatic ring,

preventing environmental persistence.
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Drain Disposal:Strictly Prohibited. The high logP (lipophilicity) of this compound means it will

not degrade in standard water treatment facilities and will accumulate in sludge, posing a risk

to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Methyl 4-hexyloxybenzoate | C14H20O3 | CID 3576592 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Proper Disposal of Methyl 2-
(hexyloxy)benzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1351866/docs#technical-guide-proper-disposal-of-
methyl-2-hexyloxy-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1351866?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

